Cas no 2229380-71-4 (2-chloro-6-(1-ethynylcyclopropyl)phenol)

2-Chloro-6-(1-ethynylcyclopropyl)phenol is a specialized phenolic compound featuring a unique ethynylcyclopropyl substituent at the ortho position relative to the hydroxyl group. This structural motif imparts distinct reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex cyclic systems or functionalized aromatics. The chloro and ethynyl groups offer versatile sites for further derivatization, enabling applications in pharmaceuticals, agrochemicals, or materials science. Its rigid cyclopropyl ring enhances steric and electronic properties, which may influence selectivity in coupling or cycloaddition reactions. The compound’s stability and well-defined functional groups make it suitable for controlled modifications in targeted synthetic pathways.
2-chloro-6-(1-ethynylcyclopropyl)phenol structure
2229380-71-4 structure
Product Name:2-chloro-6-(1-ethynylcyclopropyl)phenol
CAS No:2229380-71-4
MF:C11H9ClO
MW:192.641562223434
CID:5859700
PubChem ID:165650934
Update Time:2025-05-27

2-chloro-6-(1-ethynylcyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-(1-ethynylcyclopropyl)phenol
    • 2229380-71-4
    • EN300-2004404
    • Inchi: 1S/C11H9ClO/c1-2-11(6-7-11)8-4-3-5-9(12)10(8)13/h1,3-5,13H,6-7H2
    • InChI Key: PISSVSBHVJIBAM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1O)C1(C#C)CC1

Computed Properties

  • Exact Mass: 192.0341926g/mol
  • Monoisotopic Mass: 192.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

2-chloro-6-(1-ethynylcyclopropyl)phenol Pricemore >>

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Additional information on 2-chloro-6-(1-ethynylcyclopropyl)phenol

Research Briefing on 2-Chloro-6-(1-ethynylcyclopropyl)phenol (CAS: 2229380-71-4): Recent Advances and Applications

2-Chloro-6-(1-ethynylcyclopropyl)phenol (CAS: 2229380-71-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ethynylcyclopropyl and chloro-phenol moieties, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as oncology, infectious diseases, and neurodegenerative disorders.

The synthesis of 2-chloro-6-(1-ethynylcyclopropyl)phenol involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and cyclopropanation strategies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have also explored its structural analogs to optimize bioactivity and reduce potential toxicity, highlighting the compound's versatility in medicinal chemistry.

Pharmacological evaluations of 2-chloro-6-(1-ethynylcyclopropyl)phenol have revealed its potent inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in cancer progression and viral replication. In vitro and in vivo studies demonstrate its ability to modulate key signaling pathways, including the MAPK and PI3K/AKT cascades, suggesting its potential as a targeted therapy. Additionally, its unique chemical structure enables it to penetrate the blood-brain barrier, making it a promising candidate for treating central nervous system disorders.

Recent preclinical studies have further elucidated the compound's safety profile and pharmacokinetic properties. Animal models have shown favorable bioavailability and minimal off-target effects, supporting its advancement to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic efficacy in human subjects, with preliminary data expected in the coming years.

In conclusion, 2-chloro-6-(1-ethynylcyclopropyl)phenol (CAS: 2229380-71-4) represents a cutting-edge compound with significant potential in drug discovery and development. Its unique chemical properties, combined with promising preclinical results, underscore its relevance in addressing unmet medical needs. Future research will focus on optimizing its therapeutic index and expanding its applications across diverse disease areas.

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